![molecular formula C13H16N2O2 B8730168 tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate](/img/structure/B8730168.png)
tert-Butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
Cat. No. B8730168
M. Wt: 232.28 g/mol
InChI Key: ZNCRCMWKAJHHSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09085583B2
Procedure details
To a 500 mL round-bottom flask that contains N-acetyl-N-(3-bromopyridin-2-yl)acetamide (14.815 g, 57.6 mmol), was added copper(I) iodide (1.098 g, 5.76 mmol), L-proline (1.327 g, 11.53 mmol), cesium carbonate (28.2 g, 86 mmol), then t-butyl acetoacetate (11.47 ml, 69.2 mmol) and dioxane (100 mL). The reaction was vac/purged with N2 3× then fitted with a septum and a N2 inlet and heated overnight at 70° C. The inorganic solids were removed by filtration over celite and the cake was washed with 100 mL EtOAc. This solution was concentrated and the residue was partitioned between 250 mL brine and 250 mL EtOAc. The aq. Layer was further extracted with EtOAc (2×250 mL) and the combined organic layer was dried over Na2SO4, filtered, concentrated and purified by CC using 1:1 EtOAc:Hex as eluent to provide (2.7 g, 20.2%) of tert-butyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate. LRMS (M+H+) m/z: calc'd 233.28. found 233.1.
Name
N-acetyl-N-(3-bromopyridin-2-yl)acetamide
Quantity
14.815 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
28.2 g
Type
reactant
Reaction Step One
Name
copper(I) iodide
Quantity
1.098 g
Type
catalyst
Reaction Step One
Yield
20.2%
Identifiers
|
REACTION_CXSMILES
|
C([N:4]([C:8]1[C:13](Br)=[CH:12][CH:11]=[CH:10][N:9]=1)C(=O)C)(=O)C.N1CCC[C@H]1C(O)=O.C(=O)([O-])[O-].[Cs+].[Cs+].[C:29]([O:35][C:36]([CH3:39])([CH3:38])[CH3:37])(=[O:34])[CH2:30][C:31]([CH3:33])=O>[Cu]I.O1CCOCC1>[CH3:33][C:31]1[NH:4][C:8]2=[N:9][CH:10]=[CH:11][CH:12]=[C:13]2[C:30]=1[C:29]([O:35][C:36]([CH3:39])([CH3:38])[CH3:37])=[O:34] |f:2.3.4|
|
Inputs
Step One
|
Name
|
N-acetyl-N-(3-bromopyridin-2-yl)acetamide
|
|
Quantity
|
14.815 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)N(C(C)=O)C1=NC=CC=C1Br
|
|
Name
|
|
|
Quantity
|
1.327 g
|
|
Type
|
reactant
|
|
Smiles
|
N1[C@H](C(=O)O)CCC1
|
|
Name
|
cesium carbonate
|
|
Quantity
|
28.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
|
|
Name
|
copper(I) iodide
|
|
Quantity
|
1.098 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Cu]I
|
Step Two
|
Name
|
|
|
Quantity
|
11.47 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CC(=O)C)(=O)OC(C)(C)C
|
Step Three
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCOCC1
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
70 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
To a 500 mL round-bottom flask that contains
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction was vac/purged with N2 3×
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
then fitted with a septum and a N2 inlet
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The inorganic solids were removed by filtration over celite
|
WASH
|
Type
|
WASH
|
|
Details
|
the cake was washed with 100 mL EtOAc
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
This solution was concentrated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue was partitioned between 250 mL brine and 250 mL EtOAc
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The aq. Layer was further extracted with EtOAc (2×250 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
the combined organic layer was dried over Na2SO4
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
purified by CC
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1=C(C=2C(=NC=CC2)N1)C(=O)OC(C)(C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.7 g | |
| YIELD: PERCENTYIELD | 20.2% | |
| YIELD: CALCULATEDPERCENTYIELD | 20.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
